Cas no 13602-11-4 (Methyl 6-methylpyridine-2-carboxylate)

• Product Name: Methyl 6-methylpyridine-2-carboxylate
• CAS No: 13602-11-4
• MF: C₈H₉NO₂
• MW: 151.162562131882
• MDL: MFCD06203670
• CID: 208688
• PubChem ID: 253661697
• Update Time: 2025-05-21

Methyl 6-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-methylpyridine-2-carboxylate
• 2-Pyridinecarboxylicacid, 6-methyl-, methyl ester
• C8H9NO2
• Methyl 6-methylpicolinate
• 6-Methylpicolinic Acid Methyl Ester
• 6-Methyl-pyridine-2-carboxylic acid methyl ester
• 6-Methylpyridine-2-carboxylic Acid Methyl Ester
• NSC 109151
• METHYL-6-MENTHYPYRIDINE-2-CARBOXYLATE
• Methyl 6-methyl-2-pyridinecarboxylate
• 6-Methyl-2-pyridinecarboxylic acid methyl ester
• 2-Pyridinecarboxylicacid,6-methyl-,methylester(9CI)
• H33TY2BZE4
• 2-Pyridinecarboxylic acid, 6-methyl-, methyl ester
• NSC109151
• PubChem20955
• methyl-6-methylpicolinate
• KSC495E0B
• ARONIS24547
• D
• UNII-H33TY2BZE4
• EN300-44144
• MFCD06203670
• 13602-11-4
• CS-D1409
• SB52297
• A886886
• NSC-109151
• 2-METHYL-6-METHOXYCARBONYLPYRIDINE
• FT-0647589
• M2503
• SCHEMBL118090
• 6-METHYLPYRIDIN-2-CARBOXYLIC ACID METHYL ESTER
• EINECS 237-085-0
• 315498-76-1
• CYWIZMOZBTXFIL-UHFFFAOYSA-N
• 6-methyl-pyridine -2-carboxylic acid methyl ester
• J-522561
• AC-23191
• METHYL6-METHYL-2-PYRIDINECARBOXYLATE
• Z293555540
• F9995-0918
• AKOS005157174
• SY030535
• J-001168
• AM20061662
• CL0234
• DTXSID90159632
• Methyl6-Methylpyridine-2-carboxylate
• PICOLINIC ACID, 6-METHYL-, METHYL ESTER
• NS00024404
• FS-2022
• DB-024656
• DTXCID8082123

• MDL： MFCD06203670
• Inchi： 1S/C8H9NO2/c1-6-4-3-5-7(9-6)8(10)11-2/h3-5H,1-2H3
• InChI Key： CYWIZMOZBTXFIL-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(C)=N1)=O

Computed Properties

• Exact Mass: 151.06300
• Monoisotopic Mass: 151.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 1.4

Experimental Properties

• Color/Form: Colorless to Yellow Liquid
• Density: 1.104
• Boiling Point: 97°C/4mmHg(lit.)
• Flash Point: 100 ºC
• Refractive Index: 1.5160-1.5200
• PSA: 39.19000
• LogP: 1.17660

Methyl 6-methylpyridine-2-carboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 6-methylpyridine-2-carboxylate

Comprehensive Overview of Methyl 6-methylpyridine-2-carboxylate (CAS No. 13602-11-4): Properties, Applications, and Industry Insights

Methyl 6-methylpyridine-2-carboxylate (CAS No. 13602-11-4) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and fine chemical synthesis. This ester derivative of 6-methylpyridine-2-carboxylic acid features a methyl group at the 6-position of the pyridine ring, enhancing its reactivity and utility in various chemical transformations. With the growing demand for heterocyclic compounds in drug discovery and material science, this compound has garnered significant attention from researchers and industrial chemists alike.

The molecular structure of Methyl 6-methylpyridine-2-carboxylate combines a pyridine core with ester functionality, making it a valuable intermediate for synthesizing active pharmaceutical ingredients (APIs) and ligands for catalysis. Its CAS No. 13602-11-4 serves as a unique identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Recent trends in green chemistry and sustainable synthesis have further highlighted its role in eco-friendly processes, as it can be derived from renewable feedstocks or optimized for low-waste production.

In pharmaceutical research, Methyl 6-methylpyridine-2-carboxylate is frequently employed as a building block for neurological drugs and anti-inflammatory agents. Its pyridine moiety is pivotal in designing molecules that interact with biological targets, such as enzymes or receptors. The compound’s lipophilicity and metabolic stability are often optimized in medicinal chemistry to improve drug bioavailability—a topic frequently searched in AI-driven drug design platforms and academic forums.

Beyond pharmaceuticals, this compound finds applications in agrochemical formulations, where it acts as a precursor for herbicides and insecticides. The 6-methylpyridine scaffold contributes to the bioactivity of these products, aligning with the industry’s shift toward high-efficiency crop protection solutions. Environmental concerns and regulatory pressures have spurred interest in degradable agrochemicals, making derivatives of CAS No. 13602-11-4 a focal point for innovation.

From a synthetic perspective, Methyl 6-methylpyridine-2-carboxylate is often prepared via esterification of 6-methylpyridine-2-carboxylic acid with methanol, employing catalysts like sulfuric acid or enzymatic methods. Advances in flow chemistry and continuous manufacturing have streamlined its production, addressing scalability challenges—a hot topic in process chemistry discussions. Researchers also explore its use in metal-organic frameworks (MOFs) and coordination polymers, leveraging its nitrogen-rich structure for material science applications.

Quality control and analytical profiling of CAS No. 13602-11-4 involve techniques such as HPLC, GC-MS, and NMR spectroscopy, ensuring compliance with Good Manufacturing Practices (GMP). These protocols are critical for industries prioritizing batch-to-batch consistency, a recurring theme in QA/QC forums and regulatory audits. Additionally, the compound’s storage stability and compatibility with solvents are frequently studied to optimize handling procedures.

In conclusion, Methyl 6-methylpyridine-2-carboxylate (CAS No. 13602-11-4) exemplifies the intersection of chemical innovation and industrial utility. Its relevance in drug development, sustainable agriculture, and advanced materials underscores its importance in modern chemistry. As industries increasingly adopt AI-aided molecular design and circular economy principles, this compound is poised to remain a key player in scientific and commercial advancements.